Cas no 2171643-49-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid
• CAS No: 2171643-49-3
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6422861
• PubChem ID: 165516144
• Update Time: 2025-05-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid
• EN300-1504300
• 2171643-49-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pyrazin-2-yl)carbamoyl]butanoic acid

• Inchi： 1S/C24H22N4O5/c29-22(30)10-9-20(23(31)28-21-13-25-11-12-26-21)27-24(32)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11-13,19-20H,9-10,14H2,(H,27,32)(H,29,30)(H,26,28,31)
• InChI Key： TZRJHEHUZNQNLY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC=CN=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 131Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid

Comprehensive Guide to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid (CAS No. 2171643-49-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid (CAS No. 2171643-49-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound features a unique molecular structure combining a fluorenylmethyloxycarbonyl (Fmoc) group, a pyrazine ring, and a carboxylic acid functionality, making it valuable for solid-phase peptide synthesis (SPPS) and drug discovery applications.

The growing demand for peptide-based therapeutics has increased interest in advanced amino acid building blocks like 2171643-49-3. Researchers frequently search for "Fmoc-protected amino acids for peptide synthesis" and "pyrazine-containing building blocks," highlighting the relevance of this compound in modern medicinal chemistry and biopharmaceutical research.

Structurally, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid offers several advantages: The Fmoc group provides excellent protection for the amino functionality during peptide chain elongation, while the pyrazine moiety introduces hydrogen bonding capabilities and potential pharmacophoric features. The terminal carboxylic acid allows for further conjugation or peptide coupling reactions.

In drug discovery applications, this compound serves as a versatile scaffold for developing peptidomimetics and small molecule drugs. The pyrazine ring is particularly interesting to medicinal chemists searching for "heterocyclic amino acid derivatives" as it can participate in various molecular interactions important for drug-target binding. Recent publications have highlighted similar structures in the development of kinase inhibitors and protein-protein interaction modulators.

The synthesis of CAS 2171643-49-3 typically involves multi-step organic transformations starting from pyrazine-2-carboxylic acid derivatives. Quality control parameters for this compound include HPLC purity analysis, mass spectrometry confirmation, and NMR characterization. Researchers often inquire about "synthetic routes to Fmoc-protected unnatural amino acids" and "characterization of peptide building blocks," reflecting the technical aspects of working with such specialized compounds.

Storage and handling recommendations for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid include protection from moisture and storage at -20°C under inert atmosphere for long-term stability. The compound is typically supplied as a white to off-white powder with high purity (>95%) suitable for peptide synthesis applications.

In the context of green chemistry trends, researchers are increasingly interested in "sustainable peptide synthesis methods" and "environmentally friendly protecting groups." While the Fmoc group in 2171643-49-3 remains standard in SPPS, new developments in protecting group chemistry may influence future applications of such building blocks.

The market for specialized amino acid derivatives like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrazin-2-yl)carbamoylbutanoic acid continues to grow, driven by expanding peptide therapeutics pipelines and increased chemical biology research. Pharmaceutical companies and academic labs frequently search for "custom amino acid building blocks" and "peptide synthesis reagents," indicating strong demand for such compounds.

From a regulatory perspective, this compound is not classified as hazardous under current chemical safety regulations. However, standard laboratory precautions should be followed when handling any fine chemicals. The material safety data sheet (MSDS) provides detailed information about proper handling procedures for CAS 2171643-49-3.

Future research directions involving pyrazine-containing amino acid derivatives may explore their potential in macrocyclic peptide synthesis, PROTAC development, and peptide-drug conjugates. These emerging areas in biopharmaceutical research continue to drive innovation in specialty chemical synthesis and peptide engineering technologies.